Cas no 171505-70-7 (methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate)

• Product Name: methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate
• CAS No: 171505-70-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5102809
• Update Time: 2025-10-30

methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinepropanoic acid, α-amino-, methyl ester, (R)- (9CI)
• Methyl (R)-2-amino-3-(quinoxalin-2-yl)propanoate
• methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate

• Inchi： 1S/C12H13N3O2/c1-17-12(16)9(13)6-8-7-14-10-4-2-3-5-11(10)15-8/h2-5,7,9H,6,13H2,1H3/t9-/m1/s1
• InChI Key： JMRRHTYCYXYTHF-SECBINFHSA-N
• SMILES： O(C)C([C@@H](CC1C=NC2C=CC=CC=2N=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 0.5
• Topological Polar Surface Area: 78.1

Additional information on methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate

Comprehensive Overview of Methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate (CAS No. 171505-70-7)

Methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate (CAS No. 171505-70-7) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a quinoxaline moiety, is widely studied for its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its unique structure combines the methyl ester group with an amino acid backbone, making it a versatile intermediate in organic synthesis.

In recent years, the demand for chiral building blocks like methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate has surged due to their critical role in asymmetric synthesis. Researchers are increasingly focusing on quinoxaline derivatives for their bioactive properties, such as antimicrobial and antitumor activities. This compound’s CAS No. 171505-70-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its stereospecificity (R-configuration) further enhances its value in designing targeted therapeutics.

The synthesis of methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate typically involves multi-step reactions, including condensation and esterification processes. Its quinoxaline ring contributes to π-stacking interactions, which are pivotal in molecular recognition—a hot topic in computational chemistry and drug design. Analysts highlight its potential in kinase inhibition, aligning with the growing interest in personalized medicine and cancer therapeutics.

From an industrial perspective, CAS No. 171505-70-7 is often procured by laboratories specializing in peptide mimetics and small-molecule probes. The compound’s methyl ester group offers synthetic flexibility, enabling facile hydrolysis or transesterification. This adaptability answers frequent queries about modifiable functional groups in medicinal chemistry forums. Moreover, its stability under standard storage conditions makes it a practical choice for high-throughput screening.

Environmental and regulatory considerations are also paramount. While methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate is not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and low ecotoxicity align with the pharmaceutical industry’s shift toward green chemistry principles—a trending topic in SEO-driven searches related to sustainable science.

In summary, methyl (2R)-2-amino-3-quinoxalin-2-yl-propanoate (CAS No. 171505-70-7) exemplifies the intersection of chiral synthesis and bioactive heterocycles. Its applications span from drug development to material science, addressing contemporary research challenges. As interest in quinoxaline-based compounds grows, this molecule remains a focal point for innovation, underscored by its frequent appearance in patent filings and peer-reviewed journals.